Cas no 137234-73-2 (4-ethyl-3-fluoropyridine)

4-Ethyl-3-fluoropyridine is a fluorinated pyridine derivative with applications in pharmaceutical and agrochemical research. The presence of both ethyl and fluorine substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules. The fluorine atom contributes to improved metabolic stability and bioavailability in drug development, while the ethyl group offers steric and electronic modulation. This compound is particularly useful in cross-coupling reactions and as a building block for heterocyclic frameworks. Its well-defined structure and high purity ensure consistent performance in synthetic applications. Suitable for use under controlled conditions, it requires proper handling due to its reactive nature.
4-ethyl-3-fluoropyridine structure
4-ethyl-3-fluoropyridine structure
Product Name:4-ethyl-3-fluoropyridine
CAS No:137234-73-2
MF:C7H8FN
MW:125.143525123596
MDL:MFCD08458319
CID:1037978
PubChem ID:17941270
Update Time:2025-06-07

4-ethyl-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 4-ethyl-3-fluoro-Pyridine
    • 4-​Ethyl-​3-​fluoropyridine
    • 4-Ethyl-3-fluoropyridine
    • Pyridine,4-ethyl-3-fluoro
    • Pyridine, 4-ethyl-3-fluoro-
    • 4-Ethyl-5-fluoropyridine
    • DB-381141
    • A1-30448
    • EN300-3402223
    • 137234-73-2
    • AKOS005063656
    • SB53747
    • SCHEMBL805499
    • DB-028865
    • Pyridine, 4-ethyl-3-fluoro- (9CI)
    • CS-0216117
    • XYQUZSHKFDJKBF-UHFFFAOYSA-N
    • DTXSID70591677
    • A886542
    • 4-ethyl-3-fluoropyridine
    • MDL： MFCD08458319
    • Inchi： 1S/C7H8FN/c1-2-6-3-4-9-5-7(6)8/h3-5H,2H2,1H3
    • InChI Key： XYQUZSHKFDJKBF-UHFFFAOYSA-N
    • SMILES： FC1C=NC=CC=1CC

Computed Properties

  • Exact Mass: 125.06400
  • Monoisotopic Mass: 125.064077422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 85
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 1.78310

4-ethyl-3-fluoropyridine Pricemore >>

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4-ethyl-3-fluoropyridine Production Method

4-ethyl-3-fluoropyridine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:137234-73-2)4-ethyl-3-fluoropyridine
Order Number:A886542
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:18
Price ($):3003.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:137234-73-2)4-ethyl-3-fluoropyridine
A886542
Purity:99%
Quantity:1g
Price ($):3003.0
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